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Compound of Interest

Compound Name: 4-Bromooxazole-2-carboxylic acid

CAS No.: 944906-74-5

Cat. No.: B3170658 Get Quote

4-Bromooxazole-2-carboxylic acid is a halogenated heterocyclic compound that serves as a

valuable and versatile building block in modern medicinal chemistry. Its structure, featuring an

oxazole core, a carboxylic acid handle for derivatization, and a bromine atom for cross-coupling

reactions, offers multiple vectors for chemical modification. The oxazole scaffold is a well-

established pharmacophore present in a wide array of biologically active compounds, including

those with anticancer, anti-inflammatory, and antimicrobial properties.[1] This guide provides a

comprehensive technical overview of its properties, synthesis, reactivity, and application,

designed to empower researchers in the rational design and synthesis of novel chemical

entities.

Physicochemical and Structural Properties
4-Bromooxazole-2-carboxylic acid (CAS 944906-74-5) is a white solid at room temperature.

[2] Its core identity is defined by a unique combination of functional groups that dictate its

chemical behavior and synthetic potential. Key identification and physicochemical data are

summarized below.

Compound Identification
A clear identification is paramount for sourcing and regulatory purposes.
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Identifier Value Source

CAS Number 944906-74-5 PubChem[3]

Molecular Formula C₄H₂BrNO₃ PubChem[3]

IUPAC Name
4-bromo-1,3-oxazole-2-

carboxylic acid
PubChem[3]

Synonyms

4-Bromo-1,3-oxazole-2-

carboxylic acid, 4-Bromo-2-

oxazolecarboxylic acid

PubChem[3]

InChI Key
RLDKHSPSCDLNRZ-

UHFFFAOYSA-N
Sigma-Aldrich[2]

Physicochemical Data
These properties are critical for experimental design, including solvent selection and reaction

condition optimization.

Property Value Source / Notes

Molecular Weight 191.97 g/mol PubChem[3]

Physical Form White Solid Sigma-Aldrich[2]

Purity Typically ≥95% Sigma-Aldrich[2]

Storage Recommended: Freezer Sigma-Aldrich[2]

Solubility

Sparingly soluble in water;

Soluble in DMSO, DMF, and

methanol.

Extrapolated from similar

compounds[1]

Melting Point
>200 °C (with decomposition

predicted)

Based on similar heterocyclic

carboxylic acids[1]

Chemical Structure
The arrangement of atoms and functional groups dictates the molecule's reactivity.
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Reaction Setup

Carboxylation

Workup & Isolation

1. Dry Reaction Vessel

2. Add 4-Bromooxazole
and Dry Solvent (e.g., THF)

3. Cool to -78 °C
(Dry Ice/Acetone Bath)

4. Add Non-nucleophilic Base
(e.g., LiTMP or DBU)

5. Add Silyl Triflate
(e.g., TMSOTf)

6. Introduce CO₂ (gas)
via Balloon or High Pressure

7. Allow to Warm to RT
and Stir for 12-24h

8. Quench with Aqueous Acid
(e.g., 1M HCl)

9. Extract with Organic Solvent
(e.g., Ethyl Acetate)

10. Dry, Filter, and Concentrate

11. Purify via Crystallization
or Chromatography

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 4-Bromooxazole-2-carboxylic acid.
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Step-by-Step Methodology:

Vessel Preparation: A flame-dried, round-bottom flask equipped with a magnetic stir bar is

placed under an inert atmosphere (Nitrogen or Argon).

Reagent Addition: 4-Bromooxazole (1.0 eq) is dissolved in anhydrous tetrahydrofuran (THF).

Cooling: The solution is cooled to -78 °C using a dry ice/acetone bath.

Deprotonation: A non-nucleophilic base such as lithium 2,2,6,6-tetramethylpiperidide (LiTMP)

or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.1 eq) is added dropwise.

Activation: Trimethylsilyl trifluoromethanesulfonate (TMSOTf) (1.2 eq) is added.

Carboxylation: The atmosphere is replaced with carbon dioxide (a balloon of CO₂ is sufficient

for small scale, though a high-pressure reactor yields better results). [4]7. Reaction: The

mixture is allowed to slowly warm to room temperature and stirred for 12-24 hours,

monitoring by TLC or LC-MS.

Workup: The reaction is carefully quenched by the addition of 1M aqueous HCl.

Extraction: The product is extracted into an organic solvent like ethyl acetate. The organic

layers are combined.

Drying and Concentration: The combined organic layer is washed with brine, dried over

anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.

Purification: The crude solid can be purified by recrystallization or flash column

chromatography on silica gel to yield the final product.

Core Reactivity and Synthetic Utility
The true power of 4-Bromooxazole-2-carboxylic acid lies in its dual reactivity, enabling

sequential and orthogonal functionalization.

Carboxylic Acid Chemistry: The -COOH group is a versatile handle for forming various

derivatives. Its primary use is in amide bond formation, a cornerstone reaction in drug

discovery. [5]This is typically achieved using standard peptide coupling reagents (e.g.,
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HATU, HOBt/EDC) to react the acid with a primary or secondary amine. This reaction is

generally robust and high-yielding. [4]

Carbon-Bromine Bond Chemistry: The bromine atom at the C4 position is a prime site for

transition-metal-catalyzed cross-coupling reactions. This allows for the introduction of a wide

variety of substituents. Key examples include:

Suzuki Coupling: Reaction with boronic acids or esters to form C-C bonds (introducing aryl

or alkyl groups).

Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds.

Sonogashira Coupling: Reaction with terminal alkynes to form C-C triple bonds.

This orthogonal reactivity allows for a modular approach to library synthesis, as illustrated

below.
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carboxylic acid
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 R²-B(OH)₂ 

Disubstituted
Oxazole Product

4-Aryl-oxazole-2-
carboxylic acid

Amide Coupling
(Amine, HATU)

 R¹-NH₂ 

Click to download full resolution via product page

Caption: Diversification strategy using orthogonal reactivity pathways.

Safety and Handling
As with any laboratory chemical, proper handling of 4-Bromooxazole-2-carboxylic acid is

essential. The information below is a summary derived from available Safety Data Sheets

(SDS). [6][7]

Hazard Identification:
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Causes skin irritation (H315). [7] * Causes serious eye irritation (H319). [7] * May cause

respiratory irritation (H335). [7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles. [8] * Skin

Protection: Wear impervious gloves (e.g., nitrile rubber). Use proper glove removal

technique to avoid skin contact. [8]A lab coat is mandatory.

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical

fume hood, to keep airborne concentrations low. [8]

Handling and Storage:

Handling: Avoid contact with skin, eyes, and clothing. [8]Avoid breathing dust. Wash hands

thoroughly after handling. [6]Keep away from sources of ignition and incompatible

substances like strong oxidizing agents, strong acids, and strong bases. [6] * Storage:

Store in a tightly-closed container in a cool, dry, and well-ventilated area. [8]For long-term

stability, storage in a freezer is recommended. [2]

First Aid Measures:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention. [6][9] * Skin: Wash off immediately with

plenty of soap and water while removing all contaminated clothing. Get medical attention if

irritation develops or persists. [7] * Inhalation: Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention. [7][9] *

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a physician. [8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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